![molecular formula C16H15N3OS B2892593 N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzo[b]thiophene-2-carboxamide CAS No. 2034588-54-8](/img/structure/B2892593.png)
N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzo[b]thiophene-2-carboxamide
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Overview
Description
Scientific Research Applications
Heterocyclic Synthesis
Heterocyclic compounds, including those derived from benzo[b]thiophen-2-yl-hydrazonoesters, have been synthesized for their varied applications in pharmacological fields. These compounds form the backbone for further chemical modifications leading to derivatives with potential biological activities. The synthesis of these heterocyclic compounds involves coupling reactions that yield pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives, showcasing the versatility of these compounds in chemical synthesis and drug design (Mohareb et al., 2004).
Anticancer Activity
Related structural analogs have demonstrated significant anticancer activity, indicating the potential use of N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)benzo[b]thiophene-2-carboxamide in cancer research. The synthesis and characterization of such derivatives emphasize their applicability in exploring novel therapeutic agents for treating various cancer types (Rao et al., 2018).
Antimicrobial and Antibacterial Agents
Compounds synthesized from related structures have been evaluated for their antibacterial activity, demonstrating the potential of these compounds in developing new antibacterial agents. The antibacterial efficacy against various strains indicates their importance in addressing microbial resistance and the development of new antimicrobial drugs (Panda et al., 2011).
Molecular Docking and Biological Evaluations
The application in molecular docking studies, particularly those targeting specific proteins involved in disease processes, highlights the compound's potential role in drug discovery and design. Such studies facilitate the understanding of compound interactions at the molecular level, guiding the synthesis of more effective therapeutic agents (Flefel et al., 2018).
Future Directions
Properties
IUPAC Name |
N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c20-16(15-9-11-3-1-2-4-14(11)21-15)18-12-6-8-19-13(10-12)5-7-17-19/h1-5,7,9,12H,6,8,10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEEZSNVLPUMXLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC=N2)CC1NC(=O)C3=CC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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